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Compound of Interest

Compound Name: 3-(Dimethylamino)benzoic acid

Cat. No.: B154052 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the solubility of 3-
(Dimethylamino)benzoic acid in various organic solvents. The information is intended for

researchers, scientists, and professionals in drug development and chemical synthesis. This

document compiles available quantitative data, details experimental protocols for solubility

determination, and presents a visual workflow for these procedures.

Core Quantitative Solubility Data
The solubility of 3-(Dimethylamino)benzoic acid is a critical parameter for its application in

various chemical processes, including reaction chemistry, purification, and formulation. An

extensive review of available literature, including commercial supplier data, provides the

following solubility information.

Solvent Temperature (°C) Solubility

Methanol Not Specified 50 mg/mL[1][2]

Methanol Not Specified
100 mg/mL (clear to slightly

hazy)[1]

Water Not Specified
Insoluble / Practically

Insoluble[2]
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Note: Conflicting data exists for the solubility of 3-(Dimethylamino)benzoic acid in water, with

some sources indicating some level of solubility. Further experimental verification is

recommended.

A comprehensive search for a detailed solubility dataset across a wide range of organic

solvents and temperatures in resources such as the IUPAC-NIST Solubility Data Series did not

yield a specific, extensive compilation for 3-(Dimethylamino)benzoic acid at the time of this

guide's creation. The data presented here is based on currently available information.

Experimental Protocol for Solubility Determination:
Gravimetric Method
The following is a detailed protocol for determining the solubility of 3-(Dimethylamino)benzoic
acid in an organic solvent using the gravimetric method. This method is widely applicable for

organic acids and provides reliable, quantitative results.

1. Preparation of Saturated Solution:

a. Add an excess amount of 3-(Dimethylamino)benzoic acid to a known volume of the

desired organic solvent in a sealed, temperature-controlled vessel.

b. Agitate the mixture using a magnetic stirrer or a shaker bath at a constant temperature for

a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached. The presence of

undissolved solid is necessary to confirm saturation.

2. Sample Withdrawal and Filtration:

a. Once equilibrium is achieved, cease agitation and allow the undissolved solid to settle.

b. Carefully withdraw a known volume of the supernatant using a pre-heated or solvent-

rinsed pipette to avoid crystallization upon cooling.

c. Immediately filter the withdrawn sample through a syringe filter (e.g., 0.45 µm PTFE) into a

pre-weighed, dry container. This step is crucial to remove any undissolved microcrystals.

3. Solvent Evaporation and Mass Determination:
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a. Place the container with the filtered solution in a vacuum oven or use a rotary evaporator

to gently remove the solvent. The temperature should be kept below the boiling point of the

solvent and the decomposition temperature of the solute.

b. Continue the evaporation process until the solid residue is completely dry and a constant

weight is achieved.

c. Record the final weight of the container with the dried solute.

4. Calculation of Solubility:

a. Determine the mass of the dissolved 3-(Dimethylamino)benzoic acid by subtracting the

initial weight of the empty container from the final weight.

b. Calculate the solubility in the desired units (e.g., g/L, mg/mL, or mol/L) by dividing the

mass of the dissolved solute by the volume of the solvent used.

Experimental Workflow
The following diagram illustrates the logical workflow of the gravimetric method for solubility

determination.
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Caption: Workflow for Gravimetric Solubility Determination.
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This guide serves as a foundational resource for understanding and determining the solubility

of 3-(Dimethylamino)benzoic acid. For critical applications, it is recommended to

experimentally verify the solubility data under the specific conditions of use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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